3-Fluoro-5-mercapto-benzoic acid ethyl ester

• Molecular Formula: C9H9FO2S
• Molecular Weight: 200.23 g/mol
• IUPAC Name: ethyl 3-fluoro-5-sulfanylbenzoate
• InChI: InChI=1S/C9H9FO2S/c1-2-12-9(11)6-3-7(10)5-8(13)4-6/h3-5,13H,2H2,1H3
• InChI Key: FFVHLYKFNJXFHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1)S)F

Description

3-Fluoro-5-mercapto-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C9H9FO2S and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Fluoro-5-(4-methoxy-benzylsulfanyl)-benzoic acid ethyl ester (7.24 g, 22.5 mmol)was stirred in TFA (10 mL) at 70° C. for overnight. The resulting mixture was cooled to room temperature and subjected to standard aqueous workup. The crude residue was purified on silica gel (0-30% EtOAc in hexanes) to afford the title compound.